Cas no 1004-96-2 (Methyl 3-methylisoxazole-5-carboxylate)

Methyl 3-methylisoxazole-5-carboxylate structure
1004-96-2 structure
Methyl 3-methylisoxazole-5-carboxylate
1004-96-2
C6H7NO3
141.1247
MFCD10699057
153082
70492

Methyl 3-methylisoxazole-5-carboxylate Properties

Names and Identifiers

    • Methyl 3-methylisoxazole-5-carboxylate
    • 5-Isoxazolecarboxylicacid, 3-methyl-, methyl ester
    • methyl 3-methyl-1,2-oxazole-5-carboxylate
    • methyl 3-methyl-5-isoxazolecarboxylate
    • 3-Methylisoxazole-5-carboxylic acid methyl ester
    • 3-Methyl-5-isoxazolecarboxylic acid methyl ester
    • 5-isoxazolecarboxylic acid, 3-methyl-, methyl ester
    • MBRNUSBFRMCWIZ-UHFFFAOYSA-N
    • SBB026808
    • 0210AA
    • STK510221
    • ST45135563
    • ST24025305
    • AN-970/40211557
    • 3-methyl-isoxazole-5-carboxylic acid methyl ester
    • NS00022987
    • SCHEMBL4034128
    • DTXSID10143250
    • MFCD10699057
    • BAA00496
    • EINECS 213-730-1
    • W10289
    • AKOS005168730
    • 7233-69-4
    • DS-17778
    • Methyl3-methylisoxazole-5-carboxylate
    • CS-0035753
    • EN300-157249
    • 1004-96-2
    • A897427
    • DB-308287
    • methyl 3-methylisoxazole-5-carboxylate
    • +Expand
    • MFCD10699057
    • MBRNUSBFRMCWIZ-UHFFFAOYSA-N
    • 1S/C6H7NO3/c1-4-3-5(10-7-4)6(8)9-2/h3H,1-2H3
    • O1C(C(=O)OC([H])([H])[H])=C([H])C(C([H])([H])[H])=N1

Computed Properties

  • 141.04261
  • 0
  • 4
  • 2
  • 141.042593
  • 10
  • 137
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1
  • 52.3

Experimental Properties

  • 0.76960
  • 52.33
  • 1.467
  • 227.6℃ at 760 mmHg
  • 91.4°C
  • 1.179

Methyl 3-methylisoxazole-5-carboxylate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0002D6-250mg
5-Isoxazolecarboxylic acid, 3-methyl-, methyl ester
1004-96-2 98%
250mg
$18.00
A2B Chem LLC
AA02266-250mg
Methyl 3-methylisoxazole-5-carboxylate
1004-96-2 98%
250mg
$17.00 2024-04-20
Aaron
AR0002LI-250mg
5-Isoxazolecarboxylic acid, 3-methyl-, methyl ester
1004-96-2 97%
250mg
$12.00 2024-07-18
abcr
AB439346-250 mg
Methyl 3-methylisoxazole-5-carboxylate; .
1004-96-2
250MG
€78.10
Ambeed
A219312-250mg
Methyl 3-methylisoxazole-5-carboxylate
1004-96-2 98%
250mg
$22.0 2024-06-02
Apollo Scientific
OR950812-250mg
Methyl 3-methylisoxazole-5-carboxylate
1004-96-2 95%
250mg
£155.00 2024-05-22
Chemenu
CM129554-1g
methyl 3-methylisoxazole-5-carboxylate
1004-96-2 98%
1g
$215 2021-08-05
Enamine
EN300-157249-0.05g
methyl 3-methyl-1,2-oxazole-5-carboxylate
1004-96-2
0.05g
$115.0
eNovation Chemicals LLC
D950791-1g
5-Isoxazolecarboxylic acid, 3-methyl-, methyl ester
1004-96-2 95%
1g
$425 2022-10-13
Fluorochem
220486-1g
Methyl 3-methylisoxazole-5-carboxylate
1004-96-2 95%
1g
£85.00 2022-02-28

Methyl 3-methylisoxazole-5-carboxylate Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Diethyl ether ;  16 h, 18 °C; 24 h, 18 °C
Reference
Substituent effects in isoxazoles: identification of 4-substituted isoxazoles as Michael acceptors
Lee, Connie K. Y.; Easton, Christopher J.; Gebara-Coghlan, Mariana; Radom, Leo; Scott, Anthony P.; et al, Journal of the Chemical Society, 2002, (12), 2031-2038

Methyl 3-methylisoxazole-5-carboxylate Raw materials

Methyl 3-methylisoxazole-5-carboxylate Preparation Products

Methyl 3-methylisoxazole-5-carboxylate Suppliers

Hubei Yangxin Pharmaceutical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1004-96-2)
YANG YI PENG
15374527030
2853117762@qq.com

Methyl 3-methylisoxazole-5-carboxylate Related Literature

  • 1. A new spiro annelation reaction in the isoxazole series: applications and limits
    Rodolfo Nesi,Stefano Chimichi,Piero Sarti-Fantoni,Piero Tedeschi,Donatella Giomi J. Chem. Soc. Perkin Trans. 1 1985 1871
  • 2. Generation of nitrite oxides via O-tributylstannyl aldoximes; application to the synthesis of isoxazolines and isoxazoles
    Osamu Moriya,Hideo Takenaka,Masaichi Iyoda,Yoshikiyo Urata,Takeshi Endo J. Chem. Soc. Perkin Trans. 1 1994 413

1004-96-2 (Methyl 3-methylisoxazole-5-carboxylate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1004-96-2)Methyl 3-methylisoxazole-5-carboxylate
A897427
99%/99%
10g/25g
197.0/491.0